(2-Amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate

• Molecular Formula: C6H4N6OS
• Molecular Weight: 208.20 g/mol
• IUPAC Name: (2-amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate
• InChI: InChI=1S/C6H4N6OS/c7-1-14-6-9-2-3(11-6)10-5(8)12-4(2)13/h(H4,8,9,10,11,12,13)
• InChI Key: XMNYVEUNOUNDRW-UHFFFAOYSA-N
• Canonical SMILES: C(#N)SC1=NC2=C(N1)C(=O)NC(=N2)N

Description

(2-Amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate is a thiocyanate-substituted purine derivative, structurally related to guanine and its oxidized forms, such as 8-hydroxyguanine (8-OH-Gua) . The compound features a bicyclic purine core with an amino group at position 2, an oxo group at position 6, and a thiocyanate (-SCN) substituent at position 6. Thiocyanate-containing compounds are versatile intermediates in organic synthesis and pharmaceutical research due to the functional versatility of the -SCN group, which can undergo transformations into sulfides, thiocarbamates, and other derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

• (2-Amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate: Contains a fused bicyclic purine system with -NH₂ (position 2), =O (position 6), and -SCN (position 8).
• Thiadiazole Derivatives (e.g., Compounds 7d, 7h, 15b): Monocyclic thiadiazole cores with aryl substituents, carbonyl (C=O), and imine (C=N) groups . Example: Compound 7j (C₂₈H₁₈N₄O₂S₃) includes a thienoyl group and a thiazolidinone ring, enhancing π-conjugation .
• Coordination Polymers (e.g., [Cu(NCS)₂(4-cyanopyridine)₂]ₙ): Metal-thiocyanate complexes with ligands like 4-cyanopyridine, forming solid-state isomers with distinct thermal stability .

Physicochemical Properties

Property	(2-Amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate	Thiadiazole Derivatives (e.g., 7d, 7j)	Coordination Polymers (e.g., [Cu(NCS)₂(4-cyanopyridine)₂]ₙ)
Melting Point	Not reported	122–325°C	Not reported
Solubility	Likely polar (due to -NH₂ and =O)	Soluble in DMSO, ethanol	Insoluble in common solvents (solid-state polymers)
Key IR Absorptions	Anticipated C=O (~1650–1700 cm⁻¹)	C=O: 1633–1675 cm⁻¹	NCS stretching (~2100 cm⁻¹)

Reactivity

• Purine Thiocyanate: The -SCN group may act as a leaving group in nucleophilic substitution reactions, similar to aromatic thiocyanates . Potential for oxidative instability compared to 8-OH-Gua, which is prone to degradation under oxidative conditions .

• Thiadiazole Derivatives :

  • Reactive sites include electrophilic aryl rings and carbonyl groups, enabling cyclization or cross-coupling reactions .
  • Example: Compound 15d (C₃₁H₂₂N₄OS₂) undergoes acetyl group participation in condensation reactions .

• Coordination Polymers :

  • Solid-state isomerism observed in Fe(NCS)₂ complexes, with thermal stability differences between isomers .

Q & A

Q. What synthetic methodologies are recommended for preparing (2-amino-6-oxo-1,7-dihydropurin-8-yl) thiocyanate?

The compound can be synthesized via nucleophilic substitution or radical-mediated pathways. A general approach involves reacting a purine derivative (e.g., 8-chloropurine) with a thiocyanate source (e.g., potassium thiocyanate) under polar aprotic solvents like DMF or DMSO. For regioselective thiocyanation, electrophilic cyanation reagents such as benziodoxoles (e.g., CBX or CDBX) are effective, enabling functional group tolerance and high yields . Key steps include:

• Reaction optimization : Use TLC or HPLC to monitor progress (e.g., disappearance of starting material at 254 nm).
• Workup : Purify via column chromatography (silica gel, eluent: CHCl₃/MeOH gradient) or recrystallization from DMF/H₂O .

Q. How can spectroscopic techniques distinguish the thiocyanate group in this compound?

• IR spectroscopy : The C≡N stretching vibration of the thiocyanate group appears at ~2100–2150 cm⁻¹ , distinct from isothiocyanate isomers (~2050 cm⁻¹).
• ¹³C NMR : The thiocyanate carbon (S–C≡N) resonates at δ ~110–120 ppm , while the purine carbons (e.g., C-8) show deshielding due to substitution .
• Mass spectrometry : Look for a molecular ion peak at the expected m/z (e.g., calculated for C₆H₄N₆OS: 224.03) and characteristic fragments (e.g., loss of SCN⁻, m/z 58) .

Q. What hydrolysis products are expected for this thiocyanate under acidic/basic conditions?

Under acidic hydrolysis (e.g., HCl, reflux), the thiocyanate group may convert to a thiol (–SH) or disulfide (–S–S–). In basic conditions (e.g., NaOH), hydrolysis to a thiocarbamate (–NHCOS⁻) is plausible, analogous to phenyl thiocyanate behavior . Validate intermediates via:

• pH-dependent kinetic studies : Monitor by ¹H NMR or UV-Vis.
• Trapping agents : Use iodoacetamide to stabilize thiol intermediates .

Advanced Research Questions

Q. How can experimental design address contradictory solubility data in polar solvents?

Contradictions in solubility (e.g., salting-out vs. salting-in effects) may arise from ion-specific Hofmeister effects. For example, weakly hydrated anions (e.g., SCN⁻) can destabilize hydrophobic moieties via surface partitioning. To resolve this:

• Differential scanning calorimetry (DSC) : Measure phase transition temperatures in aqueous solutions with varying salts (e.g., NaSCN vs. NaClO₄) .
• Dynamic light scattering (DLS) : Correlate particle size with solvent ionic strength .
• Statistical analysis : Use ANOVA to identify significant variables (e.g., anion type, concentration) .

Q. What mechanistic insights explain thiocyanate’s ambident reactivity in cross-coupling reactions?

The thiocyanate group can act as a nucleophile (via S or N). Computational studies (DFT) suggest:

• Electron-deficient systems : Prefer S-attack due to higher electrophilicity at sulfur.
• Radical pathways : Thiyl radicals (S•) form transiently during photoredox catalysis, enabling C–S bond formation .
• Spectroscopic validation : Use EPR to detect radical intermediates or in-situ IR to track SCN⁻ consumption .

Q. How does this compound interact with biological targets (e.g., enzymes or receptors)?

Purinyl thiocyanates may inhibit enzymes like xanthine oxidase or adenosine deaminase. Methodologies include:

• Enzyme kinetics : Measure Kᵢ values via UV-Vis (e.g., uric acid formation inhibition at 290 nm).
• Molecular docking : Compare binding modes of SCN-substituted vs. native purines (e.g., AutoDock Vina) .
• Cellular assays : Test cytotoxicity (MTT assay) and apoptosis markers (caspase-3 activation) in cancer cell lines .

Q. How can conflicting data on thiocyanate’s coordination behavior be resolved?

Ambiguities in bonding mode (M–SCN vs. M–NCS) require:

• FT-IR analysis : Compare C≡N (2100–2150 cm⁻¹) and C–S (700–750 cm⁻¹) stretches to reference compounds .
• X-ray crystallography : Resolve bond lengths (e.g., S–C ≈ 1.65 Å, C–N ≈ 1.15 Å) .
• HSAB theory : Soft metals (e.g., Ag⁺) favor S-bonding, while hard metals (e.g., Fe³⁺) favor N-bonding .

Methodological Guidelines

Q. What statistical approaches optimize reaction yield and purity?

• Factorial design : Vary temperature, solvent polarity, and stoichiometry to identify optimal conditions.
• Response surface methodology (RSM) : Model interactions between variables (e.g., [SCN⁻] vs. reaction time) .
• SNK test : Compare means of replicate experiments to ensure reproducibility .

Q. How to validate analytical methods for quantifying trace thiocyanate impurities?

• Ion-selective electrodes (ISE) : Calibrate with KSCN standards (detection limit: ~0.1 ppm) .
• HPLC-UV : Use a C18 column (mobile phase: 0.1% TFA in H₂O/MeCN) and detect at 220 nm .
• Recovery tests : Spike samples with known SCN⁻ concentrations and calculate % recovery (target: 95–105%) .